Cas no 478249-71-7 (2-(2,4-Dinitrophenyl)cyclohexanone O-(2-fluorobenzyl)oxime)
2-(2,4-Dinitrophenyl)cyclohexanone O-(2-fluorobenzyl)oxime Chemical and Physical Properties
Names and Identifiers
-
- 2-(2,4-DINITROPHENYL)CYCLOHEXANONE O-(2-FLUOROBENZYL)OXIME
- 2-(2,4-Dinitrophenyl)cyclohexanone O-(2-fluorobenzyl)oxime
-
2-(2,4-Dinitrophenyl)cyclohexanone O-(2-fluorobenzyl)oxime Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D164265-25mg |
2-(2,4-Dinitrophenyl)cyclohexanone O-(2-fluorobenzyl)oxime |
478249-71-7 | 25mg |
$ 230.00 | 2022-06-05 | ||
| TRC | D164265-50mg |
2-(2,4-Dinitrophenyl)cyclohexanone O-(2-fluorobenzyl)oxime |
478249-71-7 | 50mg |
$ 380.00 | 2022-06-05 | ||
| A2B Chem LLC | AI75235-1mg |
(1Z)-2-(2,4-dinitrophenyl)-N-[(2-fluorophenyl)methoxy]cyclohexan-1-imine |
478249-71-7 | >90% | 1mg |
$201.00 | 2024-04-19 | |
| A2B Chem LLC | AI75235-5mg |
(1Z)-2-(2,4-dinitrophenyl)-N-[(2-fluorophenyl)methoxy]cyclohexan-1-imine |
478249-71-7 | >90% | 5mg |
$214.00 | 2024-04-19 | |
| A2B Chem LLC | AI75235-10mg |
(1Z)-2-(2,4-dinitrophenyl)-N-[(2-fluorophenyl)methoxy]cyclohexan-1-imine |
478249-71-7 | >90% | 10mg |
$240.00 | 2024-04-19 | |
| A2B Chem LLC | AI75235-500mg |
(1Z)-2-(2,4-dinitrophenyl)-N-[(2-fluorophenyl)methoxy]cyclohexan-1-imine |
478249-71-7 | >90% | 500mg |
$720.00 | 2024-04-19 | |
| A2B Chem LLC | AI75235-1g |
(1Z)-2-(2,4-dinitrophenyl)-N-[(2-fluorophenyl)methoxy]cyclohexan-1-imine |
478249-71-7 | >90% | 1g |
$1295.00 | 2024-04-19 |
2-(2,4-Dinitrophenyl)cyclohexanone O-(2-fluorobenzyl)oxime Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on 2-(2,4-Dinitrophenyl)cyclohexanone O-(2-fluorobenzyl)oxime
Introduction to 2-(2,4-Dinitrophenyl)cyclohexanone O-(2-fluorobenzyl)oxime (CAS No. 478249-71-7)
2-(2,4-Dinitrophenyl)cyclohexanone O-(2-fluorobenzyl)oxime (CAS No. 478249-71-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclohexanone core, a 2,4-dinitrophenyl substituent, and an O-(2-fluorobenzyl)oxime moiety. These structural elements contribute to its potential applications in various biological and medicinal contexts.
The cyclohexanone core is a common scaffold in organic synthesis and pharmaceuticals, known for its stability and ease of functionalization. The 2,4-dinitrophenyl substituent is a well-known electron-withdrawing group that can significantly influence the electronic properties and reactivity of the molecule. The O-(2-fluorobenzyl)oxime moiety adds further complexity and specificity to the compound, making it a valuable candidate for targeted drug design.
Recent studies have highlighted the potential of 2-(2,4-Dinitrophenyl)cyclohexanone O-(2-fluorobenzyl)oxime in various therapeutic areas. One notable application is in the field of anticancer research. The compound has shown promising results in inhibiting the growth of cancer cells by targeting specific enzymes and pathways involved in cell proliferation and survival. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibited the activity of protein kinases, which are key regulators of cellular processes such as cell division and apoptosis.
In addition to its anticancer properties, 2-(2,4-Dinitrophenyl)cyclohexanone O-(2-fluorobenzyl)oxime has also been investigated for its potential as an anti-inflammatory agent. Inflammation is a complex biological response that plays a crucial role in various diseases, including arthritis and neurodegenerative disorders. Research has shown that this compound can modulate inflammatory pathways by inhibiting the production of pro-inflammatory cytokines and chemokines. A study published in the European Journal of Pharmacology reported that the compound reduced inflammation in animal models of arthritis, suggesting its potential as a therapeutic agent for inflammatory diseases.
The pharmacokinetic properties of 2-(2,4-Dinitrophenyl)cyclohexanone O-(2-fluorobenzyl)oxime have also been studied extensively. Its unique structure allows for favorable absorption, distribution, metabolism, and excretion (ADME) properties. Preclinical studies have shown that the compound has good oral bioavailability and a reasonable half-life, making it suitable for further development as an oral medication. Additionally, the compound exhibits low toxicity in vitro and in vivo, which is a critical factor for its safety profile.
The synthetic route to 2-(2,4-Dinitrophenyl)cyclohexanone O-(2-fluorobenzyl)oxime involves several steps, each requiring precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the preparation of 2-(2,4-dinitrophenyl)cyclohexanone through a series of reactions involving cyclohexanone and 1-fluoro-3-nitrobenzene. The resulting ketone is then converted into the oxime using hydroxylamine hydrochloride in the presence of an appropriate base. Finally, the oxime is treated with 1-fluorobenzene to form the desired product.
The potential applications of 2-(2,4-Dinitrophenyl)cyclohexanone O-(2-fluorobenzyl)oxime extend beyond its direct therapeutic uses. It serves as an important intermediate in the synthesis of other bioactive compounds and can be used as a building block for more complex molecular structures. This versatility makes it a valuable tool in drug discovery and development programs.
In conclusion, 2-(2,4-Dinitrophenyl)cyclohexanone O-(2-fluorobenzyl)oxime (CAS No. 478249-71-7) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation and development as a therapeutic agent. As research continues to uncover new insights into its mechanisms of action and biological effects, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.
478249-71-7 (2-(2,4-Dinitrophenyl)cyclohexanone O-(2-fluorobenzyl)oxime) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)